Cas no 878069-33-1 ((7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl 2-(methylthio)-3-pyridinecarboxylate)

• Product Name: (7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl 2-(methylthio)-3-pyridinecarboxylate
• CAS No: 878069-33-1
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.384302377701
• CID: 5448364
• PubChem ID: 9109831
• Update Time: 2025-05-16

(7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl 2-(methylthio)-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• (7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl 2-methylsulfanylpyridine-3-carboxylate
• MLS002251589
• EN300-26604846
• Z54071034
• HMS1734A15
• SMR000836364
• 878069-33-1
• {7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• AKOS001217665
• (7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl 2-(methylthio)-3-pyridinecarboxylate

• Inchi： 1S/C17H15N3O3S/c1-11-5-6-14-19-12(8-15(21)20(14)9-11)10-23-17(22)13-4-3-7-18-16(13)24-2/h3-9H,10H2,1-2H3
• InChI Key： CFEHUBPXHKPAIX-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC=C1C(OCC1=CC(=O)N2C=C(C)C=CC2=N1)=O

Computed Properties

• Exact Mass: 341.08341252g/mol
• Monoisotopic Mass: 341.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97.2Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 540.9±60.0 °C(Predicted)
• pka: 2.10±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on (7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl 2-(methylthio)-3-pyridinecarboxylate

Compound Introduction: (7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl 2-(methylthio)-3-pyridinecarboxylate (CAS No. 878069-33-1)

(7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl 2-(methylthio)-3-pyridinecarboxylate is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 878069-33-1, belongs to the pyrido[1,2-a]pyrimidine class, which is well-documented for its biological activity and potential therapeutic applications. The molecular structure of this compound incorporates multiple functional groups, including a methylthio group and a carboxylate moiety, which contribute to its complex reactivity and interaction with biological targets.

The significance of this compound in modern medicinal chemistry lies in its potential as a lead molecule for the development of novel therapeutic agents. Pyrido[1,2-a]pyrimidines are known for their role in various pharmacological pathways, particularly in the inhibition of enzymes and receptors involved in cancer, inflammation, and infectious diseases. The presence of the 7-methyl-4-oxo group in the core structure enhances its binding affinity to specific biological targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological macromolecules with higher precision. Studies have indicated that the methylthio group and the 3-pyridinecarboxylate moiety play crucial roles in stabilizing the binding affinity through hydrogen bonding and hydrophobic interactions. These insights have guided the design of derivatives with improved pharmacokinetic properties and enhanced biological activity.

In vitro studies have demonstrated that (7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl 2-(methylthio)-3-pyridinecarboxylate exhibits notable inhibitory effects on several key enzymes implicated in disease pathways. For instance, preliminary data suggest that it may interfere with the activity of Janus kinases (JAKs), which are critical mediators of inflammatory responses. The compound's ability to modulate these enzymatic pathways makes it a valuable asset in the quest for novel anti-inflammatory agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex pyrido[1,2-a]pyrimidine scaffold efficiently. These synthetic strategies not only enhance the accessibility of the compound but also allow for structural modifications to optimize its biological profile.

The pharmacological potential of (7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl 2-(methylthio)-3-pyridinecarboxylate has also been explored in preclinical models. Animal studies have shown promising results in terms of disease prevention and treatment efficacy without significant side effects. These findings support further clinical investigation to evaluate its safety and therapeutic benefits in human populations.

The integration of machine learning algorithms into drug discovery processes has accelerated the identification of promising candidates like this one. By leveraging large datasets and predictive models, researchers can rapidly screen thousands of compounds for their potential biological activity. This high-throughput approach has been instrumental in uncovering novel therapeutic agents that might have been overlooked using traditional screening methods.

The chemical stability and solubility profile of this compound are critical factors that influence its formulation and delivery systems. Researchers have investigated various solvents and excipients to enhance its bioavailability while maintaining stability under different storage conditions. These efforts are essential for ensuring that the compound remains effective throughout its shelf life and upon administration to patients.

The environmental impact of synthesizing and disposing of pharmaceutical compounds is an increasingly important consideration in modern drug development. Efforts have been made to optimize synthetic routes to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles have been applied to develop more sustainable methods for producing (7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl 2-(methylthio)-3-pyridinecarboxylate, aligning with global initiatives to promote eco-friendly practices.

The regulatory landscape for new drug development continues to evolve, with agencies worldwide implementing stringent guidelines to ensure safety and efficacy. The progression of (7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl 2-(methylthio)-3-pyridinecarboxylate through preclinical testing and into clinical trials represents a significant step toward gaining regulatory approval for therapeutic use. Collaboration between academic institutions, pharmaceutical companies, and regulatory bodies is essential for navigating these complex processes successfully.

In conclusion, (7-Methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl 2-(methylthio)-3-pyridinecarboxylate (CAS No. 878069-33) is a structurally intricate compound with considerable potential in pharmaceutical applications. Its unique chemical properties, combined with promising preclinical results, position it as a valuable candidate for further research and development. As advancements continue in synthetic chemistry, computational biology, and drug discovery technologies, compounds like this one are poised to play a pivotal role in addressing unmet medical needs worldwide.